Cas no 2229132-84-5 (3-(1,3-thiazol-4-yl)pentanedioic acid)

• Product Name: 3-(1,3-thiazol-4-yl)pentanedioic acid
• CAS No: 2229132-84-5
• MF: C₈H₉NO₄S
• MW: 215.226361036301
• CID: 6571460
• PubChem ID: 165680904
• Update Time: 2025-10-30

3-(1,3-thiazol-4-yl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-thiazol-4-yl)pentanedioic acid
• EN300-1779408
• 2229132-84-5

• Inchi： 1S/C8H9NO4S/c10-7(11)1-5(2-8(12)13)6-3-14-4-9-6/h3-5H,1-2H2,(H,10,11)(H,12,13)
• InChI Key： NHWFXKNBILWMIO-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 215.02522894g/mol
• Monoisotopic Mass: 215.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 116Ų

Additional information on 3-(1,3-thiazol-4-yl)pentanedioic acid

Comprehensive Overview of 3-(1,3-thiazol-4-yl)pentanedioic acid (CAS No. 2229132-84-5): Properties, Applications, and Research Insights

3-(1,3-thiazol-4-yl)pentanedioic acid (CAS No. 2229132-84-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The molecule combines a thiazole ring with a pentanedioic acid backbone, offering versatile reactivity and potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing bioactive molecules, particularly in the development of enzyme inhibitors and small-molecule therapeutics.

The compound's CAS number 2229132-84-5 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its IUPAC name reflects the integration of a 1,3-thiazol-4-yl moiety, a heterocycle known for its electron-rich properties and participation in hydrogen bonding. This structural attribute enhances the compound's solubility in polar solvents, making it suitable for aqueous-phase reactions—a feature highly valued in green chemistry initiatives.

Recent studies highlight the potential of 3-(1,3-thiazol-4-yl)pentanedioic acid in addressing challenges related to metabolic disorders. For instance, its dicarboxylic acid group may mimic endogenous metabolites, enabling interactions with metabolic enzymes. This aligns with growing interest in precision medicine, where researchers seek tailored compounds to modulate specific biochemical pathways. Online searches for "thiazole derivatives in drug design" or "CAS 2229132-84-5 applications" reflect the compound's relevance in cutting-edge therapeutic strategies.

From a synthetic chemistry perspective, the compound's dual functional groups (carboxylic acids and thiazole) allow for diverse derivatization. It can undergo amidation, esterification, or cyclization reactions, facilitating the creation of libraries for high-throughput screening. Such versatility resonates with the pharmaceutical industry's demand for multifunctional intermediates, as evidenced by frequent queries like "thiazole-based linker molecules" or "pentanedioic acid derivatives."

Environmental and safety profiles of CAS 2229132-84-5 are also under scrutiny, given the rising emphasis on sustainable chemical processes. Preliminary data suggest low ecotoxicity, positioning it as a candidate for biodegradable materials research. These attributes cater to the increasing popularity of search terms such as "non-toxic thiazole compounds" and "eco-friendly chemical synthesis," reflecting broader societal shifts toward sustainability.

In analytical chemistry, 3-(1,3-thiazol-4-yl)pentanedioic acid serves as a reference standard for HPLC and mass spectrometry due to its distinct UV absorption and fragmentation patterns. Laboratories frequently inquire about "CAS 2229132-84-5 purity standards" or "thiazole acid analytical methods," underscoring its utility in quality control workflows.

Ongoing research explores the compound's role in peptide mimetics and metal-organic frameworks (MOFs), areas trending in nanotechnology and catalysis. Its ability to coordinate with metal ions via the thiazole nitrogen and carboxylate groups opens avenues for designing functional materials, a topic frequently searched alongside "thiazole MOF applications."

In summary, 3-(1,3-thiazol-4-yl)pentanedioic acid (CAS No. 2229132-84-5) exemplifies the intersection of structural ingenuity and practical utility. Its multifaceted applications—from drug development to sustainable materials—align with global scientific priorities, ensuring its continued prominence in both academic and industrial settings.